Cas no 2171996-57-7 (5-ethyl-8,8,10,10-tetramethyl-1-oxa-4-azaspiro5.5undecane)

• Product Name: 5-ethyl-8,8,10,10-tetramethyl-1-oxa-4-azaspiro5.5undecane
• CAS No: 2171996-57-7
• MF: C₁₅H₂₉NO
• MW: 239.396864652634
• CID: 5565966
• PubChem ID: 165595472
• Update Time: 2025-07-14

5-ethyl-8,8,10,10-tetramethyl-1-oxa-4-azaspiro5.5undecane Chemical and Physical Properties

Names and Identifiers

• 2171996-57-7
• EN300-1643467
• 5-ethyl-8,8,10,10-tetramethyl-1-oxa-4-azaspiro[5.5]undecane
• 5-ethyl-8,8,10,10-tetramethyl-1-oxa-4-azaspiro5.5undecane

• Inchi： 1S/C15H29NO/c1-6-12-15(17-8-7-16-12)10-13(2,3)9-14(4,5)11-15/h12,16H,6-11H2,1-5H3
• InChI Key： HMTMHYYNENJFFK-UHFFFAOYSA-N
• SMILES： O1CCNC(CC)C21CC(C)(C)CC(C)(C)C2

Computed Properties

• Exact Mass: 239.224914549g/mol
• Monoisotopic Mass: 239.224914549g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.7
• Topological Polar Surface Area: 21.3Ų

Additional information on 5-ethyl-8,8,10,10-tetramethyl-1-oxa-4-azaspiro5.5undecane

5-Ethyl-8,8,10,10-Tetramethyl-1-Oxa-4-Azaspiro[5.5]Undecane: A Comprehensive Overview

5-Ethyl-8,8,10,10-tetramethyl-1-oxa-4-azaspiro[5.5]undecane, also known by its CAS number 2171996-57-7, is a complex organic compound with a unique spirocyclic structure. This compound belongs to the class of spiro compounds, which are characterized by two rings joined by a single atom. The molecule features a combination of oxygen and nitrogen atoms within its structure, making it a heterocyclic compound with potential applications in various fields such as pharmaceuticals and materials science.

The chemical structure of this compound is intriguing. The spiro[5.5]undecane framework consists of two fused rings: one five-membered ring and one six-membered ring. The presence of an oxygen atom in the five-membered ring (as part of the 1-oxa group) and a nitrogen atom in the six-membered ring (as part of the 4-aza group) introduces heteroatoms into the structure, which can significantly influence its chemical properties and reactivity. Additionally, the molecule has several methyl groups attached at positions 8 and 10, as well as an ethyl group at position 5. These substituents contribute to the compound's steric bulk and may play a role in its stability and interactions with other molecules.

Recent studies have highlighted the potential of spirocyclic compounds like 5-Ethyl-8,8,10,10-tetramethyl-1-oxa-4-azaspiro[5.5]undecane in drug discovery. Spirocycles are known for their ability to adopt rigid conformations, which can be advantageous in designing molecules with specific biological activities. For instance, spirocyclic compounds have been explored as potential inhibitors of certain enzymes or receptors due to their ability to fit into enzyme pockets or bind to target proteins effectively.

In terms of synthesis, this compound can be prepared through various routes depending on the starting materials and desired stereochemistry. One common approach involves the use of ring-closing reactions or cyclization techniques to form the spirocyclic framework. The introduction of substituents such as methyl and ethyl groups can be achieved through alkylation or acylation reactions at appropriate positions during the synthesis process.

The physical properties of this compound are also worth noting. Its molecular weight is approximately 336 g/mol, and it has a melting point that falls within a range typical for organic compounds of similar complexity. The presence of multiple methyl groups contributes to its hydrophobicity, which may influence its solubility in different solvents.

From an applications perspective, this compound could find uses in several areas beyond drug discovery. For example, its rigid structure might make it suitable for applications in materials science, such as in the development of advanced polymers or as a building block for more complex molecules. Additionally, its unique electronic properties could make it a candidate for use in organic electronics or optoelectronic devices.

Recent research has also explored the environmental impact and degradation pathways of similar spirocyclic compounds. Understanding how these molecules behave in different environments is crucial for assessing their safety and sustainability. Studies have shown that certain spirocyclic compounds can undergo biodegradation under specific conditions, though further research is needed to fully characterize their environmental fate.

In conclusion, 5-Ethyl-8,8,10,10-tetramethyl-1-oxa-4-azaspiro[5.5]undecane (CAS No: 2171996-57-) is a fascinating compound with a complex structure and diverse potential applications. Its unique spirocyclic framework combined with heteroatoms makes it an interesting subject for both fundamental research and applied studies across various scientific disciplines.